{2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)carbonohydrazonoyl]phenoxy}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The chemical compound is a part of the broader category of compounds known for their complex synthesis processes and multifaceted applications in chemical research. These compounds often exhibit a wide range of biological activities, which makes them significant for pharmaceutical research and material science.
Synthesis Analysis
The synthesis of such compounds involves multi-step reactions that typically start with the formation of core structures followed by functionalization. For instance, the synthesis of related compounds involves reactions such as condensation of specific hydrazides with aldehydes or ketones in the presence of various catalysts to form the desired hydrazone derivatives. These processes are characterized by their need for precise conditions to ensure the correct formation of the desired product (Havaldar & Patil, 2008).
Molecular Structure Analysis
The molecular structure of these compounds is elucidated using techniques like IR, NMR, and mass spectrometry, often complemented by X-ray crystallography. Such studies reveal the compounds' intricate structures, including their stereochemistry and molecular conformations. These analyses are crucial for understanding the compounds' reactivity and interaction with biological targets (Mamatha et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving these compounds often include interactions with secondary amines or other reagents leading to the formation of Mannich bases or other derivatives, showcasing the compounds' reactive nature and versatility. Such reactivity is essential for the modification of molecular structures to tailor the compounds for specific applications or to enhance their biological activity (Havaldar & Patil, 2008).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[2-[(E)-[(E)-(1-methyl-2-oxoindol-3-ylidene)hydrazinylidene]methyl]phenoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4/c1-21-14-8-4-3-7-13(14)17(18(21)24)20-19-10-12-6-2-5-9-15(12)25-11-16(22)23/h2-10H,11H2,1H3,(H,22,23)/b19-10+,20-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCQJOCQEWHUIBU-HPCQOMFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=NN=CC3=CC=CC=C3OCC(=O)O)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2/C(=N\N=C\C3=CC=CC=C3OCC(=O)O)/C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-[(E)-[(E)-(1-methyl-2-oxoindol-3-ylidene)hydrazinylidene]methyl]phenoxy]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.